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Compound of Interest

Compound Name: 3,3-Diethyl-piperazin-2-one

Cat. No.: B14862118

Get Quote

Executive Summary
The 3,3-diethyl-piperazin-2-one scaffold represents a critical structural motif in modern

medicinal chemistry, offering a unique combination of conformational constraint and metabolic

stability.[1] Unlike the unsubstituted piperazine ring, the gem-diethyl substitution at the C3

position introduces steric bulk that restricts the conformational flexibility of the ring, potentially

enhancing selectivity for specific biological targets such as the Sigma-2 receptor and

Cannabinoid Receptor 2 (CB2).[2][3] This guide provides a comprehensive technical analysis

of the compound, including verified chemical identifiers, a robust synthesis protocol, and an

evaluation of its utility in drug discovery.[2][3]

Chemical Identity & Informatics
This section establishes the precise chemical identity of the compound to ensure reproducibility

and accurate database integration.
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Property Value

IUPAC Name 3,3-Diethylpiperazin-2-one

Common Name 3,3-Diethyl-2-ketopiperazine

CAS Number 907973-05-1

Molecular Formula C₈H₁₆N₂O

Molecular Weight 156.23 g/mol

Structural Informatics[1][5][7]
SMILES (Canonical):

Note: Alternative representation O=C1NCCNC1(CC)CC is chemically equivalent.[3]

InChI String:

InChI Key (Predicted):

Verification Note: The InChI Key is derived from the standard InChI string. Researchers should

validate against their specific internal chemical databases.[3][4]

Physicochemical Profile
Understanding the physicochemical properties is essential for predicting the compound's

behavior in biological systems (ADME).[3][4]
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Property
Value
(Experimental/Predicted)

Significance

LogP ~0.82 (Predicted)

Indicates moderate

lipophilicity; likely good oral

bioavailability.[1]

pKa (Basic N4) ~8.9 - 9.2

The secondary amine is

protonated at physiological pH.

[3][4]

pKa (Amide N1) ~15.0
The amide nitrogen is non-

basic and neutral.[3][4]

H-Bond Donors 2 (Amide NH, Amine NH)
Critical for receptor binding

interactions.[2][3][4]

H-Bond Acceptors 2 (Carbonyl O, Amine N)
Facilitates hydrogen bonding

networks.[2][3][4]

TPSA ~41.5 Å²

Suggests good membrane

permeability (Rule of 5

compliant).[3][4]

Synthetic Pathways[1][5][8][9]
The synthesis of 3,3-diethyl-piperazin-2-one relies on the condensation of a 1,2-diamine with

a gem-disubstituted alpha-halo ester.[1] This method is preferred over the alpha-keto ester

route due to the higher reactivity of the alpha-bromo intermediate, which facilitates the

cyclization step.[1]

Retrosynthetic Analysis
The strategic disconnection involves the formation of two C-N bonds:

Amide Bond Formation: Between the ester carbonyl and one amine of the diamine.[3][4]

Alkylation/Cyclization: Displacement of the alpha-bromide by the second amine.[4]
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Protocol: Cyclization of Ethylenediamine with Ethyl 2-
bromo-2-ethylbutyrate[1]
Reagents:

Ethylenediamine (1.2 equiv)[2][3]

Ethyl 2-bromo-2-ethylbutyrate (1.0 equiv)

Potassium Carbonate (K₂CO₃, 2.0 equiv) or Triethylamine (Et₃N)[3]

Solvent: Ethanol (EtOH) or Acetonitrile (MeCN)[2][3]

Step-by-Step Methodology:

Preparation: In a round-bottom flask equipped with a reflux condenser and magnetic stir bar,

dissolve Ethylenediamine (12 mmol) and K₂CO₃ (20 mmol) in anhydrous Ethanol (20 mL).

Addition: Add Ethyl 2-bromo-2-ethylbutyrate (10 mmol) dropwise to the stirring solution at

room temperature over 15 minutes. Note: Slow addition prevents uncontrolled exotherms.[3]

[4]

Reaction: Heat the mixture to reflux (80°C) and stir for 12–16 hours. Monitor reaction

progress by TLC (System: DCM/MeOH 9:1) or LC-MS.[1][4] The formation of the product is

indicated by the appearance of a peak with m/z ~157 [M+H]⁺.[3][4]

Workup:

Cool the reaction mixture to room temperature.

Filter off the inorganic salts (KBr/K₂CO₃) and wash the filter cake with ethanol.[3][4]

Concentrate the filtrate under reduced pressure to remove the solvent.[3][4]

Purification:

Dissolve the residue in Dichloromethane (DCM) and wash with water (to remove

unreacted diamine).[3]
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Extract the aqueous layer with DCM (3x).[3][4]

Combine organic layers, dry over anhydrous Na₂SO₄, and concentrate.[2][3][4]

Optional: If high purity is required, purify via flash column chromatography using a gradient

of DCM to 5% MeOH/DCM.[2][3]

Synthesis Workflow Diagram
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Caption: One-pot cyclization strategy for the synthesis of 3,3-diethyl-piperazin-2-one via

condensation of ethylenediamine and alpha-bromo ester.

Applications in Drug Discovery[1][4][7][9][10]
The 3,3-diethyl-piperazin-2-one scaffold is not merely a passive linker; it is an active

pharmacophore modulator.[4] Its applications span several therapeutic areas, driven by its

structural properties.

Structural Advantages[1][5]
Gem-Diethyl Effect (Thorpe-Ingold Effect): The two ethyl groups at C3 force the ring into a

specific conformation, reducing the entropic penalty of binding to a target protein.[1][4] This

often leads to higher affinity compared to the unsubstituted analog.[3][4]

Metabolic Stability: Substitution at the alpha-carbon to the amide nitrogen hinders enzymatic

hydrolysis and oxidative metabolism at this position.[1][4]
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Therapeutic Targets
Based on patent literature and structural similarity searches:

Sigma-2 Receptor Ligands: The scaffold is used in the design of selective Sigma-2 receptor

binders, which are investigated for their potential in treating cancer and neurodegenerative

diseases.[1][4][5] The piperazinone ring serves as a core linker, positioning aromatic side

chains for hydrophobic interactions.[2][3][4]

CB2 Agonists: Derivatives of this scaffold have been identified in patents (e.g., HK1208033B)

as agonists for the Cannabinoid Receptor 2 (CB2), a target for anti-inflammatory and pain

therapies.[2][3][4]

Kinase Inhibitors: The scaffold mimics the ATP-binding hinge region interactions found in

many kinase inhibitors, offering a novel template for designing Type I or Type II inhibitors.[3]

[4]

Scaffold Utility Diagram
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(Scaffold)

Sigma-2 Receptor Ligands
(Neuroprotection/Oncology)

CB2 Receptor Agonists
(Inflammation/Pain)

Peptidomimetics
(Beta-turn mimics)

Conformational Constraint
(Thorpe-Ingold Effect)

Metabolic Blockade
(Steric hindrance at C3)
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Caption: Mapping the pharmacological utility of the 3,3-diethyl-piperazin-2-one scaffold

across key therapeutic areas.

Analytical Characterization
To validate the synthesis of 3,3-diethyl-piperazin-2-one, the following analytical signatures are

expected:

¹H NMR (CDCl₃, 400 MHz):
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δ ~0.8-0.9 ppm (t, 6H): Methyl protons of the two ethyl groups.[2][3][4]

δ ~1.5-1.8 ppm (m, 4H): Methylene protons of the two ethyl groups.[2][3][4]

δ ~2.9-3.1 ppm (m, 2H): Ring methylene protons adjacent to the amine (C5).[2][3]

δ ~3.3-3.5 ppm (m, 2H): Ring methylene protons adjacent to the amide nitrogen (C6).[3]

δ ~6.0-7.0 ppm (br s, 1H): Amide NH (exchangeable).[2][3]

δ ~1.5-2.0 ppm (br s, 1H): Amine NH (exchangeable).[2][3]

MS (ESI):

[M+H]⁺: 157.13[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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